Cas no 63283-56-7 (Methanone, (4'-methyl[1,1'-biphenyl]-4-yl)phenyl-)

Methanone, (4'-methyl[1,1'-biphenyl]-4-yl)phenyl-, is a biphenyl-substituted aromatic ketone with applications in organic synthesis and material science. Its structure features a phenyl and a 4'-methylbiphenyl group attached to a central carbonyl, offering stability and reactivity for use as an intermediate in fine chemical production. The compound exhibits favorable thermal and oxidative resistance due to its conjugated aromatic system. Its well-defined molecular architecture makes it suitable for use in liquid crystals, photoresists, and advanced polymer formulations. The methyl substitution enhances solubility in organic solvents, facilitating processing in synthetic applications. This compound is valued for its consistent purity and reliability in research and industrial settings.
Methanone, (4'-methyl[1,1'-biphenyl]-4-yl)phenyl- structure
63283-56-7 structure
Product Name:Methanone, (4'-methyl[1,1'-biphenyl]-4-yl)phenyl-
CAS No:63283-56-7
MF:C20H16O
MW:272.340445518494
CID:426877
PubChem ID:11208026
Update Time:2025-05-28

Methanone, (4'-methyl[1,1'-biphenyl]-4-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4'-methyl[1,1'-biphenyl]-4-yl)phenyl-
    • [4-(4-methylphenyl)phenyl]-phenylmethanone
    • (4'-Methylbiphenyl-4-yl)(phenyl)methanone
    • 4-benzoyl-4'-methylbiphenyl
    • {4'-METHYL-[1,1'-BIPHENYL]-4-YL}(PHENYL)METHANONE
    • 63283-56-7
    • LSSXOYNJTQYKPO-UHFFFAOYSA-N
    • (4'-Methyl[1,1'-biphenyl]-4-yl)(phenyl)methanone
    • (4'-methyl biphenyl-4-yl)(phenyl)methanone
    • DTXSID20458827
    • SCHEMBL5693607
    • 4-benzoyl-4'methylbiphenyl
    • Inchi: 1S/C20H16O/c1-15-7-9-16(10-8-15)17-11-13-19(14-12-17)20(21)18-5-3-2-4-6-18/h2-14H,1H3
    • InChI Key: LSSXOYNJTQYKPO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 272.12018
  • Monoisotopic Mass: 272.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 129-130 ºC
  • Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
  • PSA: 17.07

Methanone, (4'-methyl[1,1'-biphenyl]-4-yl)phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB605465-250mg
(4'-Methyl[1,1'-biphenyl]-4-yl)phenylmethanone; .
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€371.10 2025-04-17
abcr
AB605465-1g
(4'-Methyl[1,1'-biphenyl]-4-yl)phenylmethanone; .
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abcr
AB605465-5g
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